molecular formula C15H15N3O3 B3863627 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide

3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide

Cat. No. B3863627
M. Wt: 285.30 g/mol
InChI Key: MCGQCPGHHGPLGW-LICLKQGHSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide, also known as DPH, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. DPH belongs to the class of hydrazide derivatives and is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including NF-κB, MAPK, and PI3K/Akt. 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide has also been shown to modulate the expression of various genes involved in cell proliferation, apoptosis, and inflammation.
Biochemical and Physiological Effects
3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide has been shown to have various biochemical and physiological effects, including anti-proliferative, anti-inflammatory, and neuroprotective effects. 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide has also been shown to reduce oxidative stress and inhibit the production of reactive oxygen species (ROS).

Advantages and Limitations for Lab Experiments

3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide has several advantages for lab experiments, including its high solubility in water and other solvents, its stability under various conditions, and its low toxicity. However, 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide also has some limitations, including its relatively low potency and selectivity for specific targets.

Future Directions

There are several future directions for 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide research, including the development of more potent and selective analogs, the investigation of its potential as a drug delivery system, and the exploration of its therapeutic potential in other fields, such as cardiovascular and metabolic diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide and to determine its safety and efficacy in clinical trials.
Conclusion
In conclusion, 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide is a promising chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide as a therapeutic agent.

Scientific Research Applications

3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide has been extensively studied for its potential therapeutic applications in various fields, including cancer, inflammation, and neurodegenerative diseases. In cancer research, 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide has been shown to inhibit the proliferation of cancer cells and induce apoptosis. Inflammation research has demonstrated that 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide can reduce the release of pro-inflammatory cytokines and inhibit the activation of NF-κB signaling pathway. In neurodegenerative disease research, 3,4-dimethoxy-N'-(4-pyridinylmethylene)benzohydrazide has been shown to protect neurons from oxidative stress and reduce the accumulation of amyloid-beta peptides.

properties

IUPAC Name

3,4-dimethoxy-N-[(E)-pyridin-4-ylmethylideneamino]benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H15N3O3/c1-20-13-4-3-12(9-14(13)21-2)15(19)18-17-10-11-5-7-16-8-6-11/h3-10H,1-2H3,(H,18,19)/b17-10+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MCGQCPGHHGPLGW-LICLKQGHSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C(=O)NN=CC2=CC=NC=C2)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=C(C=C(C=C1)C(=O)N/N=C/C2=CC=NC=C2)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H15N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

285.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,4-dimethoxy-N'-[(E)-pyridin-4-ylmethylidene]benzohydrazide

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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